BENGHE Methodological & Application

Check Availability & Pricing

Synthetic Routes to 3-Fluoro-4-
(hydroxymethyl)phenol: Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Fluoro-4-(hydroxymethyl)phenol

Cat. No.: B565836

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
of 3-Fluoro-4-(hydroxymethyl)phenol, a valuable intermediate in pharmaceutical and
materials science research. The described methodology follows a reliable two-step pathway,
commencing with the demethylation of 3-fluoro-4-methoxybenzaldehyde, followed by the
selective reduction of the resulting aldehyde.

Summary of Synthetic Pathway

A robust and high-yielding synthetic route to 3-Fluoro-4-(hydroxymethyl)phenol has been
established. The synthesis initiates with the demethylation of commercially available 3-fluoro-4-
methoxybenzaldehyde to produce the key intermediate, 3-fluoro-4-hydroxybenzaldehyde. This
intermediate is then subjected to a selective reduction of the aldehyde functionality to afford the
target compound, 3-Fluoro-4-(hydroxymethyl)phenol.

Quantitative Data Summary

The following table summarizes the quantitative data for the two-step synthesis of 3-Fluoro-4-
(hydroxymethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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